Light-responsive hybrid material based on luminescent core–shell quantum dots and steroidal organogel†
Journal of Materials Chemistry C Pub Date: 2016-06-27 DOI: 10.1039/C6TC02265K
Abstract
We report the synthesis of a smart novel hybrid with reversible photoswitchable luminescence properties modulated by light. The combination of a low molecular weight organogelator (LMOG) and CdSe/ZnS core–shell semiconductor nanoparticles capped with trioctylphosphine oxide ligands produces a luminescent, stable and transparent material. Modulation of the luminescence properties was successfully achieved using a diarylethene photochromic compound, with good resistance to fatigue ca. 22 cycles. Interestingly, the morphology of the organogel fibers was preserved in the hybrid, while a partial luminescence quenching of the nanoparticle was observed. This material could have implication for on-and-off photoswitching applications.
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Journal Name：Journal of Materials Chemistry C
Research Products
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CAS no.: 131633-88-0
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CAS no.: 108561-00-8
